2-(2,6-Dimethylphenoxy)-N-ethylethanamine
Overview
Description
The compound “2-(2,6-Dimethylphenoxy)-N-ethylethanamine” is a derivative of phenoxyacetic acid . It is a useful research compound.
Physical And Chemical Properties Analysis
The physical and chemical properties of a related compound, 2,6-Dimethylphenoxyacetic acid, include a melting point of 137-138°C, a boiling point of 284-316℃ at 101.325kPa, and a density of 1.257 at 20℃ .Scientific Research Applications
Organometallic Chemistry Applications
- Structural investigations of various aluminum compounds, including dimethyl-(2,6-dimethylphenoxy)aluminium, reveal their existence as dimers in benzene solution and their coordination via halogen atoms (Pasynkiewicz, Starowieyski, & Skowronska-Ptasinska, 1973).
Crystal Structure and Protonation Impact
- A study on the influence of protonation on the geometry of 2-{[(2,6-dimethylphenoxy)ethyl]amino}-1-phenylethan-1-ol highlights the changes in molecular conformations and intermolecular interactions due to protonation (Nitek et al., 2022).
Anticonvulsant Activity Research
- Investigations into trans- and cis-2-(2,6-dimethylphenoxy)-N-(2- or 4-hydroxycyclohexyl)acetamides and their amine analogs have demonstrated significant anticonvulsant activity, particularly in the racemic trans-2-(2,6-dimethylphenoxy)-N-(2-hydroxycyclohexyl)acetamide (Pękala et al., 2011).
Anti-HIV Activity Studies
- Research on 2-[2-(3,5-Dimethylphenoxy)ethylthio]pyrimidin-4(3H)-ones shows these compounds' ability to inhibit human immunodeficiency virus type 1, with certain derivatives displaying virus-inhibiting properties (Novikov, Ozerov, Sim, & Buckheit, 2004).
Pharmaceutical Synthesis Techniques
- Studies on the deracemization of mexiletine, a drug that includes 1-(2,6-dimethylphenoxy)-2-propanamine, demonstrate efficient enantiomeric separation using omega-transaminases, contributing to pharmaceutical synthesis advancements (Koszelewski, Pressnitz, Clay, & Kroutil, 2009).
Chemical Analysis Techniques
- Development of a sensitive GLC method for analyzing 1-(2,6-dimethylphenoxy)-2-aminopropane in urine, showcasing advancements in analytical techniques for new anticonvulsant drugs (Szinai, Perchalski, Hammer, Wilder, & Streiff, 1973).
Enantiomeric Purity Determination
- A method for determining the enantiomeric purity of certain anticonvulsant drugs, including 2,6-dimethylphenoxyacetyl derivatives, has been developed using chiral stationary phase and LC/ESI-MS, highlighting advancements in pharmaceutical analysis (Walczak, Pękala, Waszkielewicz, & Marona, 2014).
Safety and Hazards
properties
IUPAC Name |
2-(2,6-dimethylphenoxy)-N-ethylethanamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19NO/c1-4-13-8-9-14-12-10(2)6-5-7-11(12)3/h5-7,13H,4,8-9H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WKYDJFOMCBXQBE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNCCOC1=C(C=CC=C1C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10651128 |
Source
|
| Record name | 2-(2,6-Dimethylphenoxy)-N-ethylethan-1-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10651128 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
99914-42-8 |
Source
|
| Record name | 2-(2,6-Dimethylphenoxy)-N-ethylethan-1-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10651128 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
